Cas no 1794754-60-1 (Telmisartan-d7)
Telmisartan-d7 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T017003-1mg |
Telmisartan-d7 |
1794754-60-1 | 1mg |
$ 333.00 | 2023-09-06 | ||
| TRC | T017003-10mg |
Telmisartan-d7 |
1794754-60-1 | 10mg |
$ 2601.00 | 2023-09-06 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | T017003-1mg |
4'-((7'-methyl-1-(methyl-d3)-2'-propyl-1h,3'h-[2,5'-bibenzo[d]imidazol]-3'-yl)methyl)-[1,1'-biphenyl]-2',3',5',6'-d4-2-carboxylicacid |
1794754-60-1 | 1mg |
¥2200.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | T017003-10mg |
4'-((7'-methyl-1-(methyl-d3)-2'-propyl-1h,3'h-[2,5'-bibenzo[d]imidazol]-3'-yl)methyl)-[1,1'-biphenyl]-2',3',5',6'-d4-2-carboxylicacid |
1794754-60-1 | 10mg |
¥17600.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-BU-00078-1mg |
4'-((7'-methyl-1-(methyl-d3)-2'-propyl-1h,3'h-[2,5'-bibenzo[d]imidazol]-3'-yl)methyl)-[1,1'-biphenyl]-2',3',5',6'-d4-2-carboxylicacid |
1794754-60-1 | 1mg |
¥2230.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-BU-00078-10mg |
4'-((7'-methyl-1-(methyl-d3)-2'-propyl-1h,3'h-[2,5'-bibenzo[d]imidazol]-3'-yl)methyl)-[1,1'-biphenyl]-2',3',5',6'-d4-2-carboxylicacid |
1794754-60-1 | 10mg |
¥17570.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | E1200290010 |
Telmisartan-d7 |
1794754-60-1 | 1g |
¥30.00 | 2023-03-31 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | E1200290050 |
Telmisartan-d7 |
1794754-60-1 | 5g |
¥40.00 | 2023-03-31 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | E1200290250 |
Telmisartan-d7 |
1794754-60-1 | 25g |
¥142.00 | 2023-03-31 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | E1200291000 |
Telmisartan-d7 |
1794754-60-1 | 100g |
¥539.00 | 2023-03-31 |
Telmisartan-d7 Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on Telmisartan-d7
Introduction to Telmisartan-d7 (CAS No. 1794754-60-1): Applications and Research Insights
Telmisartan-d7, with the chemical identifier CAS No. 1794754-60-1, is a deuterated derivative of the well-known angiotensin II receptor blocker (ARB), Telmisartan. This compound has garnered significant attention in the pharmaceutical and biochemical research communities due to its utility as a reference standard and its potential applications in drug metabolism studies. The introduction of deuterium atoms into the molecular structure not only enhances its stability but also allows for more precise analytical techniques, making it an invaluable tool in modern research.
The primary pharmacological action of Telmisartan is the inhibition of angiotensin II type 1 (AT1) receptors, which leads to vasodilation and a subsequent reduction in blood pressure. This mechanism makes it an effective treatment for hypertension. The deuterated version, Telmisartan-d7, maintains these properties while offering additional benefits in research settings. The incorporation of deuterium atoms results in a compound that is less susceptible to metabolic degradation, allowing for longer study durations and more accurate measurement of pharmacokinetic parameters.
Recent studies have highlighted the importance of Telmisartan-d7 in understanding drug-drug interactions and metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Telmisartan-d7 could be used to trace metabolic pathways in vivo with high precision. This capability is particularly useful in developing new drugs, as it allows researchers to identify potential metabolites and understand how they are processed by the body. Such insights are crucial for optimizing drug formulations and ensuring safety and efficacy.
In addition to its role in metabolic studies, Telmisartan-d7 has been employed in quantitative analysis techniques such as mass spectrometry (MS). The unique isotopic signature provided by the deuterium atoms makes it an excellent internal standard for accurate quantification of Telmisartan in biological samples. This application is particularly valuable in clinical trials where precise measurement of drug levels is essential for assessing therapeutic efficacy.
The use of Telmisartan-d7 extends beyond basic research into more complex pharmacological investigations. For example, researchers have utilized this compound to study the impact of genetic variations on drug metabolism. By comparing the pharmacokinetic profiles of subjects with different genetic profiles, scientists can gain insights into how individual differences influence drug response. This information is critical for developing personalized medicine approaches, where treatments are tailored to an individual's genetic makeup.
Another area where Telmisartan-d7 has shown promise is in the study of cardiovascular diseases. Angiotensin II receptor blockers like Telmisartan are known to have protective effects against heart failure and stroke. By using the deuterated derivative, researchers can gain a deeper understanding of these protective mechanisms. This knowledge could lead to the development of new therapeutic strategies that target these pathways more effectively.
The synthesis of Telmisartan-d7 presents unique challenges due to the need for precise isotopic labeling. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. These advancements are crucial for ensuring that research studies using Telmisartan-d7 yield reliable and reproducible results. Furthermore, the growing demand for deuterated compounds in pharmaceutical research has spurred innovation in synthetic methodologies, leading to more efficient and cost-effective production processes.
The regulatory landscape also plays a significant role in the adoption of compounds like Telmisartan-d7. Regulatory agencies such as the FDA and EMA have recognized the value of deuterated drugs in research and development. They provide guidelines and recommendations for their use, ensuring that they are integrated safely and effectively into clinical trials and other research activities. This support from regulatory bodies has encouraged pharmaceutical companies to invest more heavily in deuterated compound development.
In conclusion, Telmisartan-d7 (CAS No. 1794754-60-1) is a versatile and valuable tool in modern pharmaceutical research. Its applications range from metabolic studies and drug-drug interaction assessments to complex pharmacological investigations and personalized medicine approaches. The unique properties offered by its deuterated structure make it an indispensable asset for researchers seeking to understand drug mechanisms and optimize therapeutic strategies.
1794754-60-1 (Telmisartan-d7) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)